Cas no 1805532-16-4 (6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine)

6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique structural profile, featuring both difluoromethyl and trifluoromethyl substituents. Its distinct substitution pattern enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, where fluorinated compounds are valued for their stability and bioactivity. The presence of a hydroxyl group at the 3-position offers reactivity for further functionalization, while the electron-withdrawing fluorine substituents influence the compound's electronic properties. This compound is particularly useful in the development of advanced materials and active ingredients, where precise fluorination is critical for performance optimization. Its well-defined structure ensures consistency in research and industrial applications.

6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine structure

1805532-16-4 structure

Product Name:6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine

CAS No:1805532-16-4

MF:C₈H₆F₅NO

MW:227.131359577179

CID:4887639

Update Time:2025-06-13

6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine
- Inchi： 1S/C8H6F5NO/c1-3-6(15)4(8(11,12)13)2-5(14-3)7(9)10/h2,7,15H,1H3
- InChI Key： TZRGLONOHTUITR-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)F)N=C(C)C=1O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 220
XLogP3: 2.4
Topological Polar Surface Area: 33.1

6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029029455-250mg	6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine	1805532-16-4	95%	250mg	$989.80	2022-04-01
Alichem	A029029455-500mg	6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine	1805532-16-4	95%	500mg	$1,836.65	2022-04-01
Alichem	A029029455-1g	6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine	1805532-16-4	95%	1g	$3,126.60	2022-04-01

6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Additional information on 6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine

Research Briefing on 6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine (CAS: 1805532-16-4)

This research briefing provides an in-depth analysis of the latest advancements and applications of 6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine (CAS: 1805532-16-4), a fluorinated pyridine derivative with significant potential in chemical biology and pharmaceutical research. The compound's unique structural features, including difluoromethyl and trifluoromethyl groups, make it a valuable scaffold for drug discovery and agrochemical development.

Recent studies have highlighted the role of 6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine as a key intermediate in the synthesis of novel bioactive molecules. Its incorporation into larger pharmacophores has been shown to enhance metabolic stability, improve binding affinity, and modulate physicochemical properties. The compound's versatility is further demonstrated by its applications in the development of enzyme inhibitors, receptor modulators, and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this pyridine derivative in the design of selective kinase inhibitors. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's interactions with target proteins, resulting in improved potency and selectivity. The study also reported favorable pharmacokinetic properties, suggesting potential for further preclinical development.

In the agrochemical sector, 6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine has emerged as a promising building block for next-generation pesticides. Its fluorine-rich structure contributes to enhanced lipophilicity and membrane permeability, which are critical for effective pest control. Recent patent applications have disclosed novel formulations incorporating this compound, demonstrating broad-spectrum activity against resistant insect populations.

The synthesis and scale-up of 6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine have also seen significant progress. A 2024 publication in Organic Process Research & Development described an optimized catalytic process that improves yield and reduces environmental impact. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

Ongoing research is investigating the compound's potential in targeted drug delivery systems. Preliminary results suggest that its fluorinated structure can be leveraged to develop pH-responsive carriers with improved tissue specificity. These findings open new avenues for precision medicine applications, particularly in oncology and inflammatory diseases.

In conclusion, 6-(Difluoromethyl)-3-hydroxy-2-methyl-4-(trifluoromethyl)pyridine represents a versatile and valuable chemical entity with diverse applications across multiple sectors. Continued research into its pharmacological properties, synthetic methodologies, and formulation strategies is expected to yield significant breakthroughs in the coming years. Researchers are encouraged to explore its potential in addressing current challenges in drug resistance and sustainable agrochemical development.